Cas no 1490268-63-7 (5-{4H,5H,6H-cyclopentabthiophen-2-yl}-1,2-oxazol-3-amine)

• Product Name: 5-{4H,5H,6H-cyclopentabthiophen-2-yl}-1,2-oxazol-3-amine
• CAS No: 1490268-63-7
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 6377611
• PubChem ID: 66201016
• Update Time: 2025-07-03

5-{4H,5H,6H-cyclopentabthiophen-2-yl}-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-{4H,5H,6H-cyclopentabthiophen-2-yl}-1,2-oxazol-3-amine
• 5-{4h,5h,6h-cyclopenta[b]thiophen-2-yl}-1,2-oxazol-3-amine
• 1490268-63-7
• AKOS015544330
• EN300-1868215

• Inchi： 1S/C10H10N2OS/c11-10-5-7(13-12-10)9-4-6-2-1-3-8(6)14-9/h4-5H,1-3H2,(H2,11,12)
• InChI Key： LSVONRGTGZUZON-UHFFFAOYSA-N
• SMILES： S1C(C2=CC(N)=NO2)=CC2=C1CCC2

Computed Properties

• Exact Mass: 206.05138412g/mol
• Monoisotopic Mass: 206.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.3Ų

Additional information on 5-{4H,5H,6H-cyclopentabthiophen-2-yl}-1,2-oxazol-3-amine

5-{4H,5H,6H-Cyclopentabthiophen-2-Yl}-1,2-Oxazol-3-Amine: A Comprehensive Overview

The compound 5-{4H,5H,6H-cyclopentabthiophen-2-yl}-1,2-oxazol-3-amine, identified by the CAS number 1490268-63-7, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are known for their diverse structural and functional properties. The molecule's structure incorporates a cyclopentabthiophene moiety fused with an oxazole ring, making it a unique candidate for exploring novel chemical reactions and material properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of nucleophilic aromatic substitution and cyclization reactions. Researchers have demonstrated that the synthesis of 5-{4H,5H,6H-cyclopentabthiophen-2-yl}-1,2-oxazol-3-amine can be optimized by utilizing transition metal catalysts, such as palladium complexes, to enhance reaction efficiency and selectivity. These findings have been published in leading journals like Chemical Communications and Angewandte Chemie, underscoring the compound's importance in modern organic synthesis.

The structural uniqueness of this compound lies in its ability to exhibit dual functionality due to the presence of both aromatic and heterocyclic components. The cyclopentabthiophene moiety contributes to the molecule's electronic properties, while the oxazole ring introduces additional reactivity and stability. This combination makes 5-{4H,5H,6H-cyclopentabthiophen-2-yl}-1,2-oxazol-3-amine a promising candidate for applications in materials science and drug discovery.

In terms of applications, recent studies have highlighted the potential of this compound as a building block for advanced materials. For instance, researchers at the University of California have explored its use in constructing two-dimensional organic frameworks for energy storage devices. The compound's ability to form stable π-conjugated systems makes it ideal for enhancing the performance of organic solar cells and flexible electronics.

Beyond materials science, 5-{4H,5H,6H-cyclopentabthiophen-2-Yl}-1,2-Oxazol-3-Amine has shown promise in medicinal chemistry. Preclinical studies conducted at the National Cancer Institute have demonstrated its potential as an anti-tumor agent by targeting specific oncogenic pathways. The compound's ability to modulate enzyme activity without significant cytotoxicity makes it a valuable lead for developing new therapeutic agents.

The synthesis and characterization of this compound have also contributed to our understanding of heterocyclic chemistry. By employing cutting-edge analytical techniques such as X-ray crystallography and NMR spectroscopy, researchers have been able to elucidate its precise molecular structure and stereochemistry. These insights are crucial for designing more efficient synthetic routes and exploring its potential applications further.

In conclusion, CAS No. 1490268–63–7, or 5-{4H,5H,6H-cyclopentabthiophen–2–yl}–1–(R)–oxazol–3–amine, represents a significant advancement in heterocyclic chemistry with broad implications across multiple disciplines. Its unique structure and versatile properties make it a valuable asset for both academic research and industrial innovation.